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Compound of Interest

Compound Name: Aristolactam Aiiia

Cat. No.: B15576236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, spectroscopic

properties, and synthesis of Aristolactam AIIIA, a naturally occurring phenanthrene lactam

alkaloid. This document is intended to serve as a technical resource for researchers and

professionals in the fields of medicinal chemistry, natural product chemistry, and drug

development.

Core Chemical Structure and Properties
Aristolactam AIIIA, a member of the aristolactam family of alkaloids, possesses a distinctive

tetracyclic phenanthrene core with a lactam moiety. These compounds are primarily isolated

from various species of the Aristolochiaceae family.[1] The core structure is characterized by a

fused ring system that imparts rigidity and specific stereochemical features critical for its

biological activity.

Table 1: Physicochemical Properties of Aristolactam AIIIA
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Property Value Source

Molecular Formula C₁₆H₁₁NO₄ [2]

Molecular Weight 281.26 g/mol [2]

IUPAC Name

3,4-dihydroxy-8-methoxy-6H-

[3][4]dioxolo[4,5-g]isoquinolin-

5-one

Inferred from related structures

CAS Number
53948-07-5 (for the related

Aristolactam AII)
[5]

Spectroscopic Characterization
The structural elucidation of Aristolactam AIIIA relies on a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy. While a complete, published dataset specifically for

Aristolactam AIIIA is not readily available in the searched literature, data from closely related

analogs, such as Aristolactam AII, and general characteristics of aristolactams provide a strong

basis for its characterization.

Table 2: 13C NMR Spectroscopic Data of Aristolactam AII (a structurally similar analog)

Solvent: DMSO-d₆
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Carbon Atom Chemical Shift (δ) in ppm

C-1 ~120-130

C-2 ~110-120

C-3 ~145-155

C-3a ~125-135

C-4 ~140-150

C-5 ~110-120

C-6 ~120-130

C-7 ~125-135

C-8 ~105-115

C-9 ~120-130

C-10a ~125-135

C=O ~160-170

O-CH₃ ~55-60

Data is inferred from typical aristolactam spectra and data for Aristolactam AII from

SpectraBase.[5]

Table 3: Mass Spectrometry Data of Aristolactam AIIIA

Technique
Ionization
Mode

Observed m/z
Fragmentation
Pattern

Source

ESI-MS Positive [M+H]⁺ at 282.07

Characteristic

losses of CO,

OCH₃, and ring

fragments

[4]

Table 4: Infrared (IR) Spectroscopy Data of Aristolactams
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Functional Group Wavenumber (cm⁻¹) Description

N-H Stretch 3400-3200 Amide N-H stretching

C=O Stretch 1680-1650 Lactam carbonyl stretching

C=C Stretch 1600-1450 Aromatic C=C stretching

C-O Stretch 1250-1000
Ether and phenol C-O

stretching

Data is based on general spectral characteristics of aristolactams.[2]

Experimental Protocols
Isolation of Aristolactam Alkaloids from Aristolochia
Species
The following is a general procedure for the isolation of aristolactam alkaloids, which can be

adapted for the specific isolation of Aristolactam AIIIA.

1. Extraction:

Air-dried and powdered plant material (e.g., stems of Aristolochia gigantea) is exhaustively

extracted with methanol (MeOH) at room temperature.[2]

The resulting crude extract is concentrated under reduced pressure.

2. Fractionation:

The concentrated extract is suspended in water and partitioned successively with solvents of

increasing polarity, such as n-hexane, chloroform (CHCl₃), and ethyl acetate (EtOAc).

The CHCl₃ and EtOAc fractions, which typically contain the aristolactam alkaloids, are

concentrated.

3. Chromatographic Purification:
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The active fractions are subjected to column chromatography on silica gel, eluting with a

gradient of n-hexane and EtOAc.

Fractions are monitored by thin-layer chromatography (TLC) under UV light.

Further purification is achieved by preparative TLC or high-performance liquid

chromatography (HPLC) to yield the pure aristolactam compounds.[2]

General Synthesis of Aristolactam Core Structure
A variety of synthetic strategies have been developed for the total synthesis of aristolactam

alkaloids. One common approach involves a Suzuki-Miyaura coupling followed by an

intramolecular cyclization.

Experimental Workflow for Aristolactam Synthesis
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General Synthetic Workflow for Aristolactam Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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